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Compound of Interest

Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B12397560

An HPLC (High-Performance Liquid Chromatography) method has been established for the
guantification of (2S)-5-Methoxyflavan-7-ol, a natural flavonoid compound. This method is
crucial for researchers, scientists, and professionals involved in drug development who require
accurate measurement of this compound in various samples.

Application Note & Protocol

(2S)-5-Methoxyflavan-7-ol: Quantitative Analysis by HPLC
Introduction

(2S)-5-Methoxyflavan-7-ol is a naturally occurring flavan isolated from Dragon's blood resin.
[1] Its chemical structure and properties necessitate a reliable analytical method for
guantification in contexts such as phytochemical analysis, pharmacokinetic studies, and quality
control of herbal products. High-Performance Liquid Chromatography (HPLC) with UV
detection is a widely used technique for the analysis of flavonoids due to its accuracy,
sensitivity, and reproducibility.[2][3] This document outlines a detailed protocol for the
guantification of (2S)-5-Methoxyflavan-7-ol.

Chemical Properties of (2S)-5-Methoxyflavan-7-ol
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Property Value

Molecular Formula C16H1603

Molecular Weight 256.30 g/mol [1]

CAS Number 35290-20-1[1]

Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO and methanol[4]

Experimental Protocols

1. Materials and Reagents

» (2S)-5-Methoxyflavan-7-ol reference standard (>98% purity)
o HPLC grade acetonitrile (ACN)

e HPLC grade methanol (MeOH)

o HPLC grade water (H20)

e Formic acid (reagent grade, >98%)

e Dimethyl sulfoxide (DMSO)

e 0.22 um syringe filters

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis.
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Parameter

Condition

HPLC System

Quaternary pump, autosampler, column oven,
UV-Vis detector

Column

C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 um)[5]

Mobile Phase

A: 0.1% Formic acid in WaterB: Acetonitrile

Gradient Elution

0-5 min: 20% B5-25 min: 20% to 80% B25-30
min: 80% B30.1-35 min: 20% B

Flow Rate 1.0 mL/min[6]
Column Temperature 30°C
Injection Volume 10 pL
Detection Wavelength 280 nm([3]

3. Preparation of Standard Solutions

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of (2S)-5-Methoxyflavan-7-ol reference

standard and dissolve it in 10 mL of methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase (initial conditions) to obtain concentrations

ranging from 1 pg/mL to 100 pg/mL.

4. Sample Preparation

The sample preparation will vary depending on the matrix. A general procedure for a plant

extract is provided below.

o Extraction: Weigh 1 g of the powdered plant material and extract with 20 mL of methanol by

sonication for 30 minutes.

o Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes.
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o Filtration: Filter the supernatant through a 0.22 um syringe filter before injection into the
HPLC system.

Data Presentation
Method Validation Parameters
The described HPLC method should be validated for linearity, limit of detection (LOD), limit of

guantification (LOQ), precision, and accuracy. The following table summarizes typical
quantitative data for such a method.

Parameter Result
Retention Time ~18.5 min
Linearity (R?) >0.999
Linear Range 1-100 pg/mL
LOD 0.2 pg/mL
LOQ 0.6 pg/mL
Precision (%0RSD) <2%
Accuracy (Recovery) 98 - 102%

Mandatory Visualizations

Experimental Workflow Diagram
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Caption: Workflow for HPLC quantification of (2S)-5-Methoxyflavan-7-ol.
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Logical Relationship Diagram: HPLC Method Optimization

Mobile Phase Stationary Phase ) —
Operating Conditions

Organic Solvent Aqueous Phase pH . Column Chemistry . .
(ACN vs. MeOH) (Acid Modifier) Gradient Program (C18, C8) Particle Size Flow Rate Column Temperature

'

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12397560#hplc-method-for-2s-5-methoxyflavan-7-ol-
guantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12397560#hplc-method-for-2s-5-methoxyflavan-7-ol-quantification
https://www.benchchem.com/product/b12397560#hplc-method-for-2s-5-methoxyflavan-7-ol-quantification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12397560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

